Cas no 90754-95-3 ( )

• Product Name: &nbsp
• CAS No: 90754-95-3
• MF: C₁₂H₁₆F₃N
• MW: 231.257353782654
• CID: 995072
• PubChem ID: 437239
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-[[3-(trifluoromethyl)phenyl]methyl]ethanamine
• 90754-95-3
• DTXSID60331322
• YVCUDBPKSSZGCY-UHFFFAOYSA-N
• SCHEMBL4244205
•  

• Inchi： 1S/C12H16F3N/c1-3-16(4-2)9-10-6-5-7-11(8-10)12(13,14)15/h5-8H,3-4,9H2,1-2H3
• InChI Key： YVCUDBPKSSZGCY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CN(CC)CC)(F)F

Computed Properties

• Exact Mass: 267.100162
• Monoisotopic Mass: 267.100162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 3.7

Experimental Properties

• Density: 1.088
• Boiling Point: 219°C at 760 mmHg
• Flash Point: 86.2°C
• Refractive Index: 1.461